Cas no 36789-29-4 (Acetamide,N-(2,4-dibromo-5-methylphenyl)-)

• Product Name: Acetamide,N-(2,4-dibromo-5-methylphenyl)-
• CAS No: 36789-29-4
• MF: C₉H₉Br₂NO
• MW: 306.981860876083
• CID: 319669
• PubChem ID: 284101
• Update Time: 2025-04-19

Acetamide,N-(2,4-dibromo-5-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(2,4-dibromo-5-methylphenyl)-
• 2,4-Dibromo-5-methylacetanilid
• 4.6-Dibrom-3-acetamino-toluol
• 4-Acetamino-resorcin-diaethylaether
• Acetamide, N-(2,4-diethoxyphenyl)-
• acetic acid-(2,4-dibromo-5-methyl-anilide)
• acetic acid-(2,4-diethoxy-anilide)
• ACMC-20lu3s
• CTK3G5147
• Essigsaeure-(2,4-diaethoxy-anilid)
• Essigsaeure-(2,4-dibrom-5-methyl-anilid)
• N-(2,4-dibromo-5-methylphenyl)acetamide
• SCHEMBL2319917
• NSC139714
• NSC-139714
• N-(2,4-Dibromo-5-methylphenyl)ethanimidic acid
• 36789-29-4
• DTXSID70958004

• Inchi： 1S/C9H9Br2NO/c1-5-3-9(12-6(2)13)8(11)4-7(5)10/h3-4H,1-2H3,(H,12,13)
• InChI Key： IDFAWNWDTLSIIQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C)C=C1NC(C)=O)Br

Computed Properties

• Exact Mass: 304.90507
• Monoisotopic Mass: 304.905089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 2.8

Experimental Properties

• Density: 1.793
• Boiling Point: 386.8°C at 760 mmHg
• Flash Point: 187.8°C
• Refractive Index: 1.627
• PSA: 29.1
• LogP: 3.55140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides